3β-[(3-O-Methyl-6-deoxy-β-D-glucopyranosyl)oxy]-5,14-dihydroxy-19-oxo-5β-card-20(22)-enolide
3β-[(3-O-Methyl-6-deoxy-β-D-glucopyranosyl)oxy]-5,14-dihydroxy-19-oxo-5β-card-20(22)-enolide
Brand Name:
Vulcanchem
CAS No.:
15487-11-3
VCID:
VC0231462
InChI:
InChI=1S/C30H44O10/c1-16-23(33)25(37-3)24(34)26(39-16)40-18-4-9-28(15-31)20-5-8-27(2)19(17-12-22(32)38-14-17)7-11-30(27,36)21(20)6-10-29(28,35)13-18/h12,15-16,18-21,23-26,33-36H,4-11,13-14H2,1-3H3/t16?,18-,19+,20?,21?,23+,24?,25?,26-,27+,28-,29-,30-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC)O
Molecular Formula:
C11H9NO2S
Molecular Weight:
564.7 g/mol
3β-[(3-O-Methyl-6-deoxy-β-D-glucopyranosyl)oxy]-5,14-dihydroxy-19-oxo-5β-card-20(22)-enolide
CAS No.: 15487-11-3
Main Products
VCID: VC0231462
Molecular Formula: C11H9NO2S
Molecular Weight: 564.7 g/mol
CAS No. | 15487-11-3 |
---|---|
Product Name | 3β-[(3-O-Methyl-6-deoxy-β-D-glucopyranosyl)oxy]-5,14-dihydroxy-19-oxo-5β-card-20(22)-enolide |
Molecular Formula | C11H9NO2S |
Molecular Weight | 564.7 g/mol |
IUPAC Name | (3S,5S,10S,13R,14S,17R)-3-[(2R,5R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde |
Standard InChI | InChI=1S/C30H44O10/c1-16-23(33)25(37-3)24(34)26(39-16)40-18-4-9-28(15-31)20-5-8-27(2)19(17-12-22(32)38-14-17)7-11-30(27,36)21(20)6-10-29(28,35)13-18/h12,15-16,18-21,23-26,33-36H,4-11,13-14H2,1-3H3/t16?,18-,19+,20?,21?,23+,24?,25?,26-,27+,28-,29-,30-/m0/s1 |
Standard InChIKey | DPKLBEWKXLCUQW-MKFBFMIISA-N |
Isomeric SMILES | CC1[C@H](C(C([C@@H](O1)O[C@H]2CC[C@@]3(C4CC[C@@]5([C@H](CC[C@@]5(C4CC[C@@]3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC)O |
SMILES | CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC)O |
Canonical SMILES | CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC)O |
PubChem Compound | 27334 |
Last Modified | Nov 11 2021 |
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